Cas no 42943-68-0 (2-(4-bromo-2-methylphenyl)sulfanylacetic acid)

• Product Name: 2-(4-bromo-2-methylphenyl)sulfanylacetic acid
• CAS No: 42943-68-0
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• CID: 333408
• PubChem ID: 2303937
• Update Time: 2025-05-28

2-(4-bromo-2-methylphenyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(4-bromo-2-methylphenyl)thio]-
• (4-BROMO-2-METHYL-PHENYLSULFANYL)-ACETIC ACID
• 2-(4-bromo-2-methylphenyl)sulfanylacetic acid
• CS-0218079
• AKOS000114513
• 42943-68-0
• MFCD00519331
• 2-((4-bromo-2-methylphenyl)thio)acetic acid
• (4-bromo-2-methyl-phenylsulfanyl)-acetic acid, AldrichCPR
• 2-((4-bromo-2-methylphenyl)thio)aceticacid
• Z56790608
• DTXSID80367901
• AB00114828-01
• EN300-00059
• NCGC00334052-01
• 2-[(4-bromo-2-methylphenyl)sulfanyl]acetic acid
• (4-BROMO-2-METHYL-PHENYLSULFANYL)-ACETICACID
• AB00114828-03
• [(4-Bromo-2-methylphenyl)sulfanyl]acetic acid
• Cambridge id 6662369
• F0020-1754

• MDL： MFCD00519331
• Inchi： 1S/C9H9BrO2S/c1-6-4-7(10)2-3-8(6)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： QHBXVUSHFQLTOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)SCC(=O)O

Computed Properties

• Exact Mass: 258.942838
• Monoisotopic Mass: 258.942838
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• XLogP3: 3.1

Experimental Properties

• Boiling Point: 364.2°Cat760mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.641